Cas no 13074-65-2 (2-Hexylcyclopentanone (95%))

• Product Name: 2-Hexylcyclopentanone (95%)
• CAS No: 13074-65-2
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 86858
• Update Time: 2026-05-14

2-Hexylcyclopentanone (95%) Chemical and Physical Properties

Names and Identifiers

• 2-Hexylcyclopentanone
• 2-n-Hexylcyclopentanone
• 2-hexyl-cyclopentanon
• hexylcyclopentanone
• Jasmatone
• 2-Hexylcyclopentan-1-on
• 2-Hexyl-1-cyclopentanone
• Cyclopentanone, 2-hexyl-
• 2-hexylcyclopentan-1-one
• 2-Hexylcyclopentanone (95%)

• Inchi： 1S/C11H20O/c1-2-3-4-5-7-10-8-6-9-11(10)12/h10H,2-9H2,1H3
• InChI Key： JTHVYOIHZNYRCC-UHFFFAOYSA-N
• SMILES： CCCCCCC1CCCC1=O
• BRN： 2041950

Computed Properties

• Exact Mass: 168.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.891±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 118 ºC (10 Torr)
• Flash Point: 88.6±10.7 ºC,
• Refractive Index: 1.4503 (20 ºC)
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.32600
• Solubility: Not determined

2-Hexylcyclopentanone (95%) Security Information

• Safety Instruction： S24/25
• RTECS：GY4972000
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Hexylcyclopentanone (95%)

2-Hexylcyclopentanone: A Comprehensive Overview

2-Hexylcyclopentanone, also known as CAS No. 13074-65-2, is a versatile organic compound with significant applications in various industries. This compound is a member of the cyclopentanone family, characterized by its five-membered ring structure with a ketone group. The presence of the hexyl substituent at the second position of the cyclopentane ring imparts unique chemical and physical properties to this compound, making it valuable in numerous chemical processes and products.

The structure of 2-Hexylcyclopentanone consists of a cyclopentane ring with a ketone group at one position and a hexyl chain attached to the adjacent carbon. This arrangement not only influences its solubility and reactivity but also plays a crucial role in its ability to participate in various chemical reactions. The compound is widely used as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals.

Recent studies have highlighted the potential of 2-Hexylcyclopentanone in advanced materials science. Researchers have explored its use as a precursor for synthesizing high-performance polymers and thermoplastics. The compound's ability to undergo nucleophilic addition reactions makes it an ideal candidate for developing materials with enhanced mechanical and thermal properties. For instance, its derivatives have shown promise in applications such as biodegradable plastics and high-temperature resistant polymers.

In the fragrance industry, 2-Hexylcyclopentanone is valued for its unique aroma profile. It contributes to the creation of complex floral and woody accords, making it a popular ingredient in perfumes and personal care products. Its stability under various environmental conditions ensures that it maintains its fragrance quality over extended periods.

The synthesis of 2-Hexylcyclopentanone typically involves multi-step processes, including alkylation, oxidation, and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For example, the use of transition metal catalysts has significantly improved the yield and purity of the compound, aligning with current trends toward sustainable chemistry practices.

In addition to its industrial applications, 2-Hexylcyclopentanone has gained attention in pharmacological research. Studies have demonstrated its potential as a lead compound for developing new drug candidates. Its structural features allow for functionalization at multiple sites, facilitating the design of molecules with specific biological activities. Researchers are exploring its role in anti-inflammatory agents and anticancer drugs, where its ability to modulate cellular pathways holds significant promise.

The physical properties of 2-Hexylcyclopentanone, such as its melting point, boiling point, and solubility characteristics, are critical factors in determining its suitability for various applications. Its relatively high boiling point makes it suitable for high-temperature processes, while its solubility in organic solvents facilitates its use in solution-based reactions.

In conclusion, 2-Hexylcyclopentanone (CAS No. 13074-65-2) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and reactivity make it an essential building block in organic synthesis. With ongoing research uncovering new potentials in materials science and pharmacology, this compound continues to play a pivotal role in advancing modern chemistry.